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Compound of Interest

Compound Name: Pyrazine-2,5-dicarboxylic acid

Cat. No.: B093053

Technical Guide: Pyrazine-2,5-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of Pyrazine-2,5-dicarboxylic acid, a key heterocyclic organic
compound.

Core Properties and Physical Appearance

Pyrazine-2,5-dicarboxylic acid (CeH4N20a4) is a derivative of pyrazine, presenting as a white
to off-white crystalline solid at room temperature.[1] It is often observed in the form of fine
needles or a powder with minimal odor.[1] As a dicarboxylic acid, its structure features two
carboxylic acid functional groups attached to the pyrazine ring at the 2 and 5 positions. This
substitution pattern contributes to its polarity and solubility characteristics.[1] The compound's
rigid structure and capacity for hydrogen bonding are key factors influencing its physical
properties, such as its high melting point and limited solubility in water.[1]

Quantitative Physicochemical Data

The following table summarizes the key quantitative data for Pyrazine-2,5-dicarboxylic acid.
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Property Value Source
Molecular Formula CeHaN204 --INVALID-LINK--
Molecular Weight 168.11 g/mol --INVALID-LINK--

_ _ --INVALID-LINK--, --INVALID-
Melting Point 255-260 °C

LINK--

Melting Point (Dihydrate) 272-277 °C

Boiling Point (Predicted) 466.5 + 45.0 °C --INVALID-LINK--

Density (Predicted) 1.665 + 0.06 g/cm?3 --INVALID-LINK--

pKa (Predicted) 2.20+0.10 --INVALID-LINK--

Water Solubility Slightly soluble INVALID-LINK--, -INVALID-
LINK--

CAS Number 122-05-4 --INVALID-LINK--

Experimental Protocols
Synthesis of Pyrazine-2,5-dicarboxylic Acid via
Oxidation

A common and established method for the synthesis of Pyrazine-2,5-dicarboxylic acid is the
oxidation of 2,5-dimethylpyrazine.[1] This process typically employs strong oxidizing agents.
The following protocol is a representative example based on established chemical principles for
this type of transformation.

Materials:

2,5-dimethylpyrazine

Potassium permanganate (KMnOa)

Sulfuric acid (H2S0a)

Sodium bisulfite (NaHSO3)
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« Distilled water

« Ethanol

o Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel, etc.)
o Magnetic stirrer and heating mantle

e Biuchner funnel and filter paper

e pH meter or pH paper

Procedure:

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a reflux
condenser, and a dropping funnel, dissolve 2,5-dimethylpyrazine in water.

o Oxidation: While stirring vigorously, slowly add a saturated aqueous solution of potassium
permanganate through the dropping funnel. The rate of addition should be controlled to
maintain a gentle reflux of the reaction mixture. This reaction is exothermic.

o Reaction Monitoring: The progress of the reaction can be monitored by the disappearance of
the purple color of the permanganate. The reaction is typically heated to ensure complete
conversion.

o Work-up: After the reaction is complete, cool the mixture and filter it through a large Buchner
funnel to remove the manganese dioxide (MnOz2) precipitate. The filter cake should be
washed with hot water to recover any product.

 Acidification: Combine the filtrate and washings, and carefully acidify with sulfuric acid to a
low pH. This will precipitate the crude Pyrazine-2,5-dicarboxylic acid.

» Decolorization (Optional): If the crude product is colored, it can be decolorized by adding a
small amount of sodium bisulfite to the hot solution to reduce any remaining manganese
dioxide.

 Purification: The precipitated solid is collected by filtration, washed with cold water, and then
can be further purified by recrystallization from hot water or an ethanol/water mixture.
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» Drying: The purified product is dried in an oven at a suitable temperature to yield Pyrazine-
2,5-dicarboxylic acid as a crystalline solid.

Applications in Research and Development

Pyrazine-2,5-dicarboxylic acid serves as a versatile building block in various scientific fields:

o Coordination Chemistry: It is frequently used as a ligand to form stable complexes with
transition metals. These metal-organic frameworks (MOFs) and coordination polymers are
investigated for their potential applications in catalysis, magnetism, and as porous materials.

[1][2]

e Pharmaceuticals and Agrochemicals: The pyrazine moiety is a recognized pharmacophore in
drug discovery.[3][4] Pyrazine-2,5-dicarboxylic acid and its derivatives are used as
intermediates in the synthesis of novel therapeutic agents and agrochemicals.[1] For
instance, derivatives have been synthesized and evaluated for their antioxidant and
antimicrobial properties.

e Proteomics Research: It is also utilized as a chemical tool in the field of proteomics.[5]

Visualized Workflows
Experimental Workflow for Synthesis

The following diagram illustrates the general laboratory workflow for the synthesis of Pyrazine-
2,5-dicarboxylic acid.
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Caption: Synthesis of Pyrazine-2,5-dicarboxylic acid.

Logical Relationship in Coordination Chemistry
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This diagram depicts the role of Pyrazine-2,5-dicarboxylic acid as a ligand in the formation of
coordination polymers.

Pyrazine-2,5-dicarboxylic Acid
(Organic Ligand)

:

Coordination Polymer / MOF
(Extended Network Structure)

Click to download full resolution via product page

Caption: Formation of Coordination Polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093053#physical-appearance-and-melting-point-of-
pyrazine-2-5-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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